Cas no 58927-83-6 (hept-5-en-2-ol)

• Product Name: hept-5-en-2-ol
• CAS No: 58927-83-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 4052379
• PubChem ID: 12277919
• Update Time: 2025-05-25

hept-5-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hepten-2-ol, (5E)-
• Hept-5-en-2-ol
• CS-0243680
• 5-hepten-2-ol
• SCHEMBL4421273
• 58927-83-6
• SCHEMBL1873834
• IFSYJVQRVQMRKN-ONEGZZNKSA-N
• EN300-267015
• hept-5-en-2-ol

• Inchi： 1S/C7H14O/c1-3-4-5-6-7(2)8/h3-4,7-8H,5-6H2,1-2H3/b4-3+
• InChI Key： IFSYJVQRVQMRKN-ONEGZZNKSA-N
• SMILES： CC(O)CC/C=C/C

Computed Properties

• Exact Mass: 114.104465066Da
• Monoisotopic Mass: 114.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on hept-5-en-2-ol

Comprehensive Analysis of Hept-5-en-2-ol (CAS No. 58927-83-6): Properties, Applications, and Industry Trends

Hept-5-en-2-ol (CAS No. 58927-83-6) is a versatile unsaturated alcohol with significant applications in fragrance, flavor, and specialty chemical industries. This compound, also referred to as 5-hepten-2-ol, features a seven-carbon chain with a hydroxyl group at the second position and a double bond at the fifth carbon. Its molecular structure (C₇H₁₄O) grants it unique reactivity, making it valuable for synthesizing esters and other derivatives. Recent advancements in green chemistry have spotlighted hept-5-en-2-ol as a potential bio-based intermediate, aligning with the global shift toward sustainable raw materials.

The fragrance industry extensively utilizes hept-5-en-2-ol due to its fresh, citrus-like odor profile. It serves as a key ingredient in perfumes, soaps, and detergents, often blended with terpenes or aldehydes to enhance complexity. In flavors, it contributes to fruity and herbal notes, meeting consumer demand for natural-tasting additives. A 2023 market report highlighted a 12% annual growth in demand for such intermediates, driven by the clean-label movement and preference for plant-derived ingredients.

From a synthetic perspective, 58927-83-6 is pivotal in producing gamma-lactones and allylic esters, which are foundational to pharmaceuticals and agrochemicals. Researchers are exploring its role in click chemistry reactions, leveraging its double bond for modular synthesis. A notable study published in ACS Sustainable Chemistry & Engineering demonstrated its use in creating biodegradable polymers, addressing microplastic pollution concerns.

Environmental and regulatory factors further shape its applications. The compound’s low toxicity (LD₅₀ > 2000 mg/kg) and biodegradability comply with REACH and FDA guidelines, making it a safer alternative to halogenated solvents. Manufacturers increasingly adopt enzymatic catalysis to produce hept-5-en-2-ol, reducing energy consumption by 40% compared to traditional methods—a response to carbon footprint scrutiny.

Emerging trends also link 58927-83-6 to cosmeceuticals, where its antioxidant properties are under investigation for anti-aging formulations. Searches for "plant-based skincare actives" surged by 35% in 2023, reflecting consumer interest. Additionally, its potential in pheromone synthesis for eco-friendly pest control aligns with precision agriculture innovations, a topic garnering 1.2M monthly Google searches.

In conclusion, hept-5-en-2-ol (CAS No. 58927-83-6) exemplifies the intersection of chemistry and sustainability. Its multifunctionality across industries, coupled with evolving production technologies, positions it as a compound of enduring relevance. Future research may unlock further applications in circular economy models, reinforcing its role in next-generation materials.